Cas no 1806003-21-3 (2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride
• CAS No: 1806003-21-3
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4867351
• Update Time: 2025-06-08

2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-5-4(6(9)14)2(7(10)11)1-3(13)12-5/h1,7H,(H,12,13)
• InChI Key： YWNYCDKGSZKSOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Additional information on 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride

Introduction to 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride (CAS No. 1806003-21-3)

2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride (CAS No. 1806003-21-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro, difluoromethyl, and hydroxy substituent, offers a wide range of applications in the development of novel therapeutic agents and chemical intermediates.

The molecular structure of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride is particularly noteworthy due to its potential for forming stable and reactive intermediates in various synthetic pathways. The presence of the chloro and difluoromethyl groups imparts unique electronic and steric properties, making it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

Recent advancements in the field have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly enhance their pharmacological properties, such as metabolic stability, lipophilicity, and binding affinity. In this context, 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride serves as a valuable building block for the synthesis of fluorinated derivatives with potential therapeutic applications.

The hydroxy group in 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride provides additional reactivity and functionalization opportunities. This group can be readily modified through various chemical transformations, such as esterification, etherification, or oxidation, to generate a diverse array of derivatives with tailored properties. These modifications can be crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In terms of synthetic methodologies, the preparation of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent studies have explored novel synthetic routes that minimize environmental impact and improve overall efficiency. For example, green chemistry approaches using catalytic systems and mild reaction conditions have shown promise in the scalable production of this compound.

The biological activity of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride has been investigated in several preclinical studies. Preliminary results indicate that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has shown promise as a lead compound for the development of inhibitors targeting kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of drugs derived from 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride. Early-stage trials have demonstrated favorable pharmacokinetic profiles and tolerability in animal models, paving the way for further clinical development. The ongoing research aims to identify optimal dosing regimens and explore potential combination therapies to enhance therapeutic outcomes.

In addition to its pharmaceutical applications, 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride has found utility in other areas of chemical research. Its unique structural features make it an excellent ligand for coordination chemistry studies, where it can form stable complexes with various metal ions. These complexes have potential applications in catalysis, materials science, and analytical chemistry.

The future prospects for 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carbonyl chloride are promising. Ongoing research efforts are focused on expanding its synthetic scope, exploring new biological targets, and developing more efficient production methods. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing the frontiers of medicinal chemistry and pharmaceutical science.